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Compound of Interest

Compound Name: 5-Methoxypyrazine-2-carbonitrile

CAS No.: 38789-76-3

Cat. No.: B1424288

Get Quote

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Drug Discovery

Researchers, and Pharmacologists Focus: Pharmacological utility, synthetic accessibility, and

comparative analysis against nitrogen-heterocycle bioisosteres.

Executive Summary: Beyond the Olfactory
Threshold
While 2-methoxypyrazines are historically characterized as potent odorants (responsible for the

"green" vegetative notes in Sauvignon Blanc and Coccinellidae defense mechanisms), their

utility in medicinal chemistry is a rapidly expanding frontier. This guide evaluates the

methoxypyrazine scaffold not as a sensory defect, but as a privileged pharmacophore in the

design of kinase inhibitors (e.g., mTOR, CSNK2A) and Adenosine Receptor (A2A) antagonists.

The pyrazine ring’s unique electron-deficiency, combined with the electron-donating methoxy

group, creates a "push-pull" electronic system that offers distinct solubility and metabolic

profiles compared to standard pyridine or pyrimidine alternatives.

Comparative Analysis: The Diazine Advantage
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In lead optimization, selecting the correct nitrogen heterocycle is critical for tuning

physicochemical properties (LogP, pKa, Solubility). The methoxypyrazine core offers a middle

ground between the basicity of pyridine and the metabolic liability of other diazines.

Table 1: Physicochemical Comparison of Nitrogen
Heterocycle Scaffolds

Feature
Pyrazine (1,4-

diazine)
Pyridine (Azine)

Pyrimidine (1,3-

diazine)

Methoxypyrazin

e Impact

Structure
Symmetric

(Para-N)
Single N Meta-N

Asymmetric

polarization

Basicity (pKa)
~0.6 (Very Weak

Base)

~5.2 (Moderate

Base)

~1.3 (Weak

Base)

Methoxy group

increases

electron density,

slightly elevating

basicity.

Dipole Moment 0 D (Symmetric) 2.2 D 2.3 D

High Dipole:

Improves

orientation in

binding pockets.

Metabolic

Stability

Moderate

(Oxidation prone)

High (N-oxide

formation)
Moderate

Methoxy

Blockade: The -

OCH3 group

blocks metabolic

attack at C-2,

extending half-

life.

H-Bonding
2 Acceptors, 0

Donors
1 Acceptor 2 Acceptors

+1 Acceptor:

Ether oxygen

acts as an

additional H-

bond acceptor.
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Expert Insight: The 2-methoxypyrazine scaffold is superior when the target binding pocket

requires a planar, electron-deficient ring that can still accept hydrogen bonds (via the methoxy

oxygen) without becoming protonated at physiological pH (unlike pyridine).

Structure-Activity Relationship (SAR) Deep Dive
The biological activity of methoxypyrazine derivatives hinges on the interplay between the

electron-donating methoxy group and the substitution pattern on the remaining carbon

positions (C3, C5, C6).

The C-2 Methoxy "Anchor"
Electronic Effect: The methoxy group exerts a mesomeric (+M) effect, pushing electron

density into the electron-poor pyrazine ring. This increases the nucleophilicity of the ring

nitrogens slightly, potentially strengthening interactions with metal ions (e.g., Mg2+ in kinase

domains).

Steric/Conformational Role: The methoxy group often adopts a coplanar conformation with

the ring, locking the molecule into a specific orientation that fits narrow hydrophobic clefts in

GPCRs (e.g., Adenosine A2A).

Bioisosterism: It frequently serves as a bioisostere for a carbonyl group or a halogen,

providing similar steric bulk but different electronic properties.

The C-3/C-5/C-6 "Vectors"
C-3 Position (Ortho to Methoxy): Critical for steric gating. Bulky groups here (e.g., Isobutyl in

IBMP) drastically alter receptor fit. In kinase inhibitors, this position is often substituted with

an amine or amide to interact with the "hinge region" of the kinase ATP-binding pocket.

C-5/C-6 Positions: These positions are used to extend the scaffold into the solvent-exposed

region or deep hydrophobic pockets. Substitutions here (e.g., aryl groups via Suzuki

coupling) are the primary drivers of selectivity (e.g., selectivity for mTOR vs. PI3Kα).

Experimental Validation: Protocols & Data
Synthesis Protocol: The "SnAr + Suzuki" Workflow
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To evaluate this scaffold, a modular synthesis is required. The following protocol is a standard,

self-validating workflow for generating 2-methoxy-3-arylpyrazine libraries.

Reagents: 2,3-dichloropyrazine, Sodium Methoxide (NaOMe), Aryl Boronic Acids, Pd(PPh3)4.

Step 1: Regioselective Methoxylation (SnAr)

Dissolve 2,3-dichloropyrazine (1.0 eq) in anhydrous MeOH.

Cool to 0°C. Add NaOMe (1.1 eq) dropwise. Critical: Control temperature to prevent bis-

methoxylation.

Stir at RT for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Validation: The product, 2-chloro-3-methoxypyrazine, should appear as a single spot. Yield is

typically >85%.[1]

Step 2: Suzuki-Miyaura Cross-Coupling

Dissolve 2-chloro-3-methoxypyrazine (1.0 eq) in DME/Water (3:1).

Add Aryl Boronic Acid (1.2 eq) and Na2CO3 (2.0 eq).

Degas with Nitrogen for 10 mins. Add Pd(PPh3)4 (5 mol%).

Reflux at 90°C for 12 hours under inert atmosphere.

Purification: Silica gel chromatography.

Case Study Data: Kinase Inhibition Profile
The following table summarizes experimental data comparing a generic Pyrazine derivative

against a specialized 2-Methoxypyrazine derivative in an mTOR kinase assay.

Table 2: Comparative Potency (IC50/Ki)
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Compound
ID

Structure
Core

R-Group
(C3)

Target
Potency
(Ki)

Selectivity
(vs PI3Kα)

Cmpd-A Pyrazine -H mTOR > 1000 nM N/A

Cmpd-B

2-

Methoxypyra

zine

-Phenyl mTOR 120 nM 10-fold

Cmpd-C

2-

Methoxypyra

zine

-Urea-Aryl mTOR 8.0 nM 212-fold

Data Interpretation: The introduction of the methoxy group (Cmpd-B) improves potency

significantly over the bare scaffold. However, the combination of the methoxy anchor with a

hydrogen-bond donating urea tail at C-3 (Cmpd-C) achieves nanomolar potency and high

selectivity.

Visualizations
Diagram 1: Synthetic Workflow (Graphviz)
This diagram illustrates the logical flow from commodity chemicals to the active pharmaceutical

ingredient (API) candidate.

Critical Control Point

2,3-Dichloropyrazine Regioselective SnAr
(NaOMe, 0°C)

2-Chloro-3-methoxypyrazine
(Key Intermediate)

Suzuki Coupling
(R-B(OH)2, Pd cat)

2-Methoxy-3-Arylpyrazine
(Active Lead)

Click to download full resolution via product page

Caption: Figure 1. Modular synthesis pathway for methoxypyrazine libraries via SnAr and

Palladium catalysis.

Diagram 2: SAR Logic Map (Graphviz)
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This diagram visualizes the decision-making process for optimizing the scaffold.

2-Methoxypyrazine
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(Steric Gate)
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Increases Dipole
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(Kinase)

Modulates LogP
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Click to download full resolution via product page

Caption: Figure 2.[2] Structural dissection of the methoxypyrazine core and the functional role

of each position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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